Cas no 5314-04-5 ((2E)-4-[(3,5-dimethylphenyl)amino]-4-oxobut-2-enoic acid)

• Product name: (2E)-4-[(3,5-dimethylphenyl)amino]-4-oxobut-2-enoic acid
• CAS No: 5314-04-5
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 1580892
• PubChem ID: 675808

(2E)-4-[(3,5-dimethylphenyl)amino]-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-4-[(3,5-dimethylphenyl)amino]-4-oxobut-2-enoic acid
• 2-butenoic acid, 4-[(3,5-dimethylphenyl)amino]-4-oxo-, (2E)-
• 4-(3,5-dimethylanilino)-4-oxobut-2-enoic acid
• 2-butenoic acid, 4-[(3,5-dimethylphenyl)amino]-4-oxo-, (2E)-; 4-(3,5-dimethylanilino)-4-oxobut-2-enoic acid
• BIM-0016870.P001
• SR-01000204173-1
• CS-0325752
• ST054924
• DTXSID70350221
• (E)-4-(3,5-Dimethylanilino)-4-oxo-2-butenoic acid
• Z56176725
• MFCD00175313
• AKOS000273134
• (2E)-3-[N-(3,5-dimethylphenyl)carbamoyl]prop-2-enoic acid
• CCG-5891
• (2E)-4-(3,5-dimethylanilino)-4-oxo-2-butenoic acid
• (E)-4-((3,5-dimethylphenyl)amino)-4-oxobut-2-enoic acid
• SCHEMBL11437685
• (E)-4-(3,5-dimethylanilino)-4-oxobut-2-enoic acid
• 929697-66-5
• SCHEMBL7825464
• AB00080245-01
• STK043350
• SR-01000204173
• 5314-04-5

• Inchi： InChI=1S/C12H13NO3/c1-8-5-9(2)7-10(6-8)13-11(14)3-4-12(15)16/h3-7H,1-2H3,(H,13,14)(H,15,16)/b4-3+
• InChI Key： RMPBFVIFASQTTQ-ONEGZZNKSA-N
• SMILES： CC1=CC(=CC(=C1)NC(=O)C=CC(=O)O)C

Computed Properties

• Exact Mass: 219.08959
• Monoisotopic Mass: 219.089543
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 1.9

Experimental Properties

• Density: 1.243
• Boiling Point: 446.9°C at 760 mmHg
• Flash Point: 224.1°C
• Refractive Index: 1.609
• PSA: 66.4